Cas no 1361854-36-5 (5-(Bromomethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetic acid)

• Product Name: 5-(Bromomethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetic acid
• CAS No: 1361854-36-5
• MF: C₁₀H₁₀BrF₂NO₂
• MW: 294.092709064484
• CID: 4933628
• Update Time: 2025-06-08

5-(Bromomethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetic acid

• Inchi： 1S/C10H10BrF2NO2/c1-5-2-6(4-11)7(3-8(15)16)14-9(5)10(12)13/h2,10H,3-4H2,1H3,(H,15,16)
• InChI Key： NTKWPYWJMPQBBX-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C)=C(C(F)F)N=C1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2

Additional information on 5-(Bromomethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetic acid

Introduction to 5-(Bromomethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetic acid (CAS No. 1361854-36-5)

5-(Bromomethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetic acid (CAS No. 1361854-36-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The structure of 5-(Bromomethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetic acid is characterized by a pyridine ring substituted with a bromomethyl group, a difluoromethyl group, and a methyl group, along with an acetic acid moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various pharmaceutical applications.

Recent research has focused on the synthesis and biological evaluation of 5-(Bromomethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetic acid. Studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated significant antimicrobial properties against a range of Gram-positive and Gram-negative bacteria, making it a promising lead compound for the development of new antibiotics.

In the context of cancer research, 5-(Bromomethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetic acid has been investigated for its potential as an anticancer agent. Preliminary studies have indicated that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

The synthesis of 5-(Bromomethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetic acid involves several steps, including the bromination of a methylpyridine derivative, the introduction of the difluoromethyl group, and the final acetylation step. The efficiency and yield of these reactions can be optimized using modern synthetic techniques and catalysts, making large-scale production feasible for further preclinical and clinical studies.

In terms of pharmacokinetics, early studies have shown that 5-(Bromomethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetic acid has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life in vivo, which are essential characteristics for a potential drug candidate. However, further research is needed to fully characterize its pharmacokinetic profile and to identify any potential toxicological concerns.

The therapeutic potential of 5-(Bromomethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetic acid extends beyond its anti-inflammatory and antimicrobial properties. It has also been explored for its ability to modulate other biological processes such as angiogenesis and fibrosis. For instance, preliminary data suggest that it can inhibit vascular endothelial growth factor (VEGF) signaling, which is crucial for angiogenesis in various diseases including cancer and diabetic retinopathy.

Moreover, the compound's ability to interfere with fibrotic processes makes it an interesting candidate for treating conditions such as liver fibrosis and pulmonary fibrosis. Fibrosis is characterized by excessive deposition of extracellular matrix proteins, leading to organ dysfunction. Studies have shown that 5-(Bromomethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetic acid can reduce collagen production in fibroblasts by modulating TGF-β signaling pathways.

In conclusion, 5-(Bromomethyl)-2-(difluoromethy l-3-methy lpyridin e-6-acetic acid (CAS No. 1361854-36-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in various fields of medicine. Ongoing research aims to elucidate its mechanisms of action more fully and to optimize its pharmacological properties for clinical use.